Cas no 2228826-55-7 (methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate
• CAS No: 2228826-55-7
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 6452882
• PubChem ID: 165716258
• Update Time: 2025-10-29

methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate
• EN300-1793204
• 2228826-55-7

• Inchi： 1S/C10H10FNO5/c1-17-10(14)8(13)5-6-3-2-4-7(9(6)11)12(15)16/h2-4,8,13H,5H2,1H3
• InChI Key： OXXVDKKKIFGJMA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05430058g/mol
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate

Introduction to Methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate (CAS No. 2228826-55-7)

Methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate, also known by its CAS number 2228826-55-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate comprises a phenyl ring substituted with fluorine and nitro groups, connected to a propanoate moiety with a hydroxyl group at the second position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the nitro group introduces electron-withdrawing effects, which can enhance the bioactivity of the molecule by modulating its interaction with biological targets.

The synthesis of methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the nitro group is achieved through nitration reactions, while the hydroxyl group is introduced via hydrolysis or other nucleophilic substitution methods. The final step involves esterification to form the propanoate ester.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been explored as a potential lead compound for developing drugs targeting specific enzymes or receptors. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug design.

Moreover, methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The hydroxyl group provides opportunities for polymerization reactions, while the phenyl ring contributes to thermal stability and mechanical properties.

A recent study published in Nature Communications explored the use of this compound as a precursor for synthesizing novel polymeric materials with enhanced mechanical and thermal properties. The research demonstrated that incorporating this compound into polymer networks significantly improved their durability under harsh conditions.

In addition to its synthetic applications, methyl 3-(2-fluoro-3-nitrophenyl)-2-hydroxypropanoate has been studied for its biological activity. Preclinical studies have shown that it exhibits potent anti-inflammatory effects by inhibiting cyclooxygenase enzymes, which are key players in inflammation pathways.

The structural versatility of this compound also makes it an attractive candidate for use in bioconjugation reactions. Its hydroxyl group can serve as a reactive site for attaching various functional groups or biomolecules, enabling its use in drug delivery systems and biosensors.

In conclusion, methyl 3-(2-fluoro-3-nitrophenyl)-